Cas no 98103-87-8 (2-PHENYL-1-PROPANOL)

• Product Name: 2-PHENYL-1-PROPANOL
• CAS No: 98103-87-8
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 1002388
• Update Time: 2026-04-29

2-PHENYL-1-PROPANOL Chemical and Physical Properties

Names and Identifiers

• 2-PHENYL-1-PROPANOL
• (-)-2-Phenylpropanol
• (+)-(R)-2-phenylpropanol
• (2R)-2-phenyl-1-propanol
• (R)-2-phenyl-1-propanol
• (R)-PhMeCHCH2OH
• (S)-(-)-2-Phenyl-1-propanol
• 2(S)-Phenyl-1-propanol
• 2-Phenylpropyl alcohol
• Hydrotropic alcohol
• β-HydroxycuMene
• β-Hydroxyisopropylbenzene
• β-Methylphenethyl alcohol

Computed Properties

• Exact Mass: 136.08900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 0.975 g/mL at 25 °C(lit.)
• Boiling Point: 110-111 °C10 mm Hg(lit.)
• Flash Point: 201 °F
• Refractive Index: n20/D 1.526(lit.)
• PSA: 20.23000
• LogP: 1.78240

2-PHENYL-1-PROPANOL Security Information

• WGK Germany：2
• Safety Instruction： S26-S36
• RTECS：SG8590000
• Risk Phrases：R36/38